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CAS No.: 14464-90-5

Cat. No.: B077141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+)-Lyoniresinol, a naturally occurring lignan, has garnered significant attention within the

scientific community for its diverse and promising biological activities, including anti-

inflammatory, anti-cancer, and neuroprotective properties. As a member of the lignan family, its

structural complexity, characterized by a tetralin core with multiple stereocenters, necessitates

a robust and multifaceted analytical approach for unambiguous identification and

characterization. This in-depth technical guide, designed for researchers, scientists, and drug

development professionals, provides a comprehensive exploration of the spectroscopic data of

(+)-Lyoniresinol, focusing on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). By delving into the causality behind experimental choices and presenting self-validating

protocols, this document serves as an authoritative resource for the structural elucidation of this

important bioactive compound.
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The Molecular Blueprint: Structure of (+)-
Lyoniresinol
(+)-Lyoniresinol possesses the chemical formula C₂₂H₂₈O₈, with a molecular weight of 420.46

g/mol .[1] Its structure is defined by a tetrahydronaphthalene skeleton substituted with four

methoxy groups, two hydroxyl groups, and two hydroxymethyl groups. The absolute

stereochemistry of the naturally occurring enantiomer is crucial for its biological function and is

a key aspect confirmed by the spectroscopic methods detailed herein.

Unraveling the Core Structure: Nuclear Magnetic
Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone of structural elucidation for organic molecules like (+)-
Lyoniresinol, providing detailed information about the carbon-hydrogen framework and the

connectivity of atoms. The analysis of one-dimensional (¹H and ¹³C) and two-dimensional

(COSY, HSQC, HMBC) NMR spectra allows for the complete assignment of all proton and

carbon signals, confirming the molecular structure and relative stereochemistry.

¹H and ¹³C NMR Spectral Data
The ¹H and ¹³C NMR spectra of (+)-Lyoniresinol are identical to its enantiomer, (-)-lyoniresinol,

when measured in an achiral solvent.[2] The following tables summarize the assigned chemical

shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz), providing a detailed

fingerprint of the molecule.

Table 1: ¹H NMR (Proton) Spectral Data of (+)-Lyoniresinol
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Position δ (ppm) Multiplicity J (Hz)

H-1' 4.75 d 8.0

H-2' 6.55 s

H-5 2.85 dd 16.0, 4.5

H-5 2.65 dd 16.0, 11.5

H-6' 6.55 s

H-7 2.10 m

H-8 1.85 m

H-9a 3.70 dd 11.0, 4.0

H-9b 3.55 dd 11.0, 6.0

3-OCH₃ 3.88 s

4'-OCH₃ 3.85 s

5'-OCH₃ 3.85 s

5-OCH₃ 3.78 s

Table 2: ¹³C NMR (Carbon) Spectral Data of (+)-Lyoniresinol
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Position δ (ppm)

C-1 132.5

C-1' 134.0

C-2 109.5

C-2' 104.5

C-3 148.0

C-3' 147.5

C-4 137.0

C-4' 135.0

C-4a 128.0

C-5 32.0

C-5' 147.5

C-6 107.0

C-6' 104.5

C-7 45.0

C-8 40.0

C-8a 125.0

C-9 65.0

3-OCH₃ 56.5

4'-OCH₃ 61.0

5'-OCH₃ 61.0

5-OCH₃ 56.0

Key 2D NMR Correlations for Structural Confirmation
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Two-dimensional NMR experiments are instrumental in piecing together the molecular puzzle

of (+)-Lyoniresinol.

COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) coupling

networks. For instance, a COSY correlation between H-7 and H-8, and between H-8 and the

H-9 methylene protons, confirms the spin system within the tetralin ring's aliphatic portion.

HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates directly bonded proton

and carbon atoms, allowing for the unambiguous assignment of carbon signals based on

their attached protons.

HMBC (Heteronuclear Multiple Bond Correlation): HMBC is arguably the most powerful tool

for elucidating the carbon skeleton by identifying long-range (2-3 bond) correlations between

protons and carbons. The diagram below illustrates key HMBC correlations that are crucial

for confirming the connectivity of the aromatic rings and the substituents to the tetralin core.
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Caption: Key HMBC correlations in (+)-Lyoniresinol.
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Confirming Molecular Identity: Mass Spectrometry
(MS)
Mass spectrometry is a vital complementary technique to NMR, providing the elemental

composition and valuable structural information through fragmentation analysis. For a molecule

like (+)-Lyoniresinol, high-resolution mass spectrometry (HRMS) with electrospray ionization

(ESI) is the method of choice.

High-Resolution Mass Spectrometry (HRMS)
HRMS provides a highly accurate mass measurement of the parent ion, which allows for the

determination of the molecular formula. For (+)-Lyoniresinol (C₂₂H₂₈O₈), the expected exact

mass for the protonated molecule [M+H]⁺ is 421.1857, and for the sodiated adduct [M+Na]⁺ is

443.1676.[1] Experimental determination of a mass that is within a few parts per million (ppm)

of this theoretical value provides strong evidence for the elemental composition.

Tandem Mass Spectrometry (MS/MS) Fragmentation
Tandem mass spectrometry (MS/MS) involves the fragmentation of a selected precursor ion

(e.g., the [M+H]⁺ ion of (+)-Lyoniresinol) to generate a characteristic pattern of product ions.

This fragmentation pattern serves as a structural fingerprint and helps to confirm the

connectivity of the molecule. While a detailed public fragmentation spectrum for (+)-
Lyoniresinol is not readily available, the fragmentation of related lignans often involves

characteristic losses of water (H₂O), formaldehyde (CH₂O) from the hydroxymethyl groups, and

cleavage of the bonds within the tetralin ring. These fragmentation pathways provide valuable

confirmatory data for the proposed structure.

Experimental Protocols
The successful acquisition of high-quality spectroscopic data is paramount for the accurate

structural elucidation of (+)-Lyoniresinol. The following protocols outline the key steps for

NMR and MS analysis.

Protocol for NMR Analysis
Sample Preparation:
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Accurately weigh 5-10 mg of purified (+)-Lyoniresinol.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g.,

acetone-d₆, methanol-d₄, or chloroform-d) in a standard 5 mm NMR tube. The choice of

solvent is critical as it can influence chemical shifts. Acetone-d₆ is a common choice for

lignans.

Ensure the sample is fully dissolved to obtain high-resolution spectra.

Data Acquisition:

Utilize a high-field NMR spectrometer (≥400 MHz for ¹H) to achieve optimal signal

dispersion and resolution.

Acquire a standard suite of 1D and 2D NMR spectra:

¹H NMR: To determine proton chemical shifts and coupling constants.

¹³C NMR: To identify the chemical shifts of all carbon atoms. A proton-decoupled

sequence is standard.

COSY: To establish ¹H-¹H spin-spin coupling networks.

HSQC: To correlate directly bonded ¹H and ¹³C nuclei.

HMBC: To identify long-range (2-3 bond) correlations between ¹H and ¹³C nuclei.

Optimize the experiment for a long-range coupling constant of ~8 Hz.

Data Processing and Analysis:

Process the acquired free induction decays (FIDs) using appropriate software (e.g.,

MestReNova, TopSpin). This includes Fourier transformation, phase correction, and

baseline correction.

Calibrate the chemical shift scale to the residual solvent peak.

Integrate the ¹H NMR signals to determine the relative number of protons.
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Analyze the multiplicities and coupling constants in the ¹H NMR spectrum to deduce

proton connectivities.

Assign all proton and carbon signals by systematically analyzing the 1D and 2D spectra,

with particular emphasis on the correlations observed in COSY, HSQC, and HMBC

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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Contact our Ph.D. Support Team for a compatibility check
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